Cas no 196107-64-9 (3-propylbenzene-1-sulfonamide)

• Product Name: 3-propylbenzene-1-sulfonamide
• CAS No: 196107-64-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD18825608
• CID: 116885
• PubChem ID: 18350615
• Update Time: 2025-09-26

3-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-propyl- (9CI)
• 3-propylbenzenesulfonamide
• 3-propylbenzene-1-sulfonamide
• DTXSID00593003
• EN300-276719
• SCHEMBL13925829
• Z1216845290
• 196107-64-9
• DB-285490
• 842-828-2
• Benzenesulfonamide, 3-propyl-
• WHA10764
• DTXCID20543767

• MDL： MFCD18825608
• Inchi： 1S/C9H13NO2S/c1-2-4-8-5-3-6-9(7-8)13(10,11)12/h3,5-7H,2,4H2,1H3,(H2,10,11,12)
• InChI Key： URRAWPBGQJUEGS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CCC)(N)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16